Cas no 1361890-07-4 (2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine)

• Product Name: 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine
• CAS No: 1361890-07-4
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4799152
• Update Time: 2025-07-02

2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-7-5-9(12(15)16-6-7)8-3-2-4-10(13)11(8)14/h2-6H,1H3
• InChI Key： YXZDCCQIQMPGFZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=NC=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine

Professional Introduction to 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine (CAS No. 1361890-07-4)

2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine, identified by its CAS number 1361890-07-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound features a pyridine core substituted with chloro and methoxy groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The structural attributes of this compound contribute to its utility in multiple chemical transformations, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine ring with substituents at the 2nd, 3rd, and 5th positions, imparts unique electronic and steric properties. The presence of chloro groups at the 2nd and 3rd positions enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. Additionally, the methoxy group at the 5th position provides a site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, researchers have been exploring the potential of 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine in the development of pharmaceuticals targeting various diseases. One notable area of interest is its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The compound's ability to serve as a precursor for more complex scaffolds has made it a valuable building block in medicinal chemistry.

A particularly intriguing application of this compound is in the design of small-molecule inhibitors targeting protein-protein interactions. These interactions are often pivotal in cellular signaling pathways and are implicated in numerous diseases. By leveraging the reactivity of 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine, researchers have been able to develop molecules that disrupt these critical interactions, leading to potential therapeutic benefits.

The compound's significance extends beyond its role as an intermediate. It has also been investigated for its antimicrobial properties. Studies have shown that derivatives of this molecule exhibit activity against various bacterial and fungal strains. This has sparked interest in exploring its potential as an antimicrobial agent or as a component in combination therapies to combat resistant strains.

Advances in computational chemistry have further enhanced the utility of 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine. Molecular modeling techniques have allowed researchers to predict the behavior of this compound in different reaction conditions, facilitating the design of more efficient synthetic routes. Additionally, virtual screening methods have been employed to identify new derivatives with enhanced biological activity.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and versatility. Key steps include chlorination reactions to introduce the chloro groups and methylation reactions to incorporate the methoxy group. These synthetic strategies require careful optimization to ensure high yields and purity.

In conclusion, 2-Chloro-3-(2,3-dichlorophenyl)-5-methoxypyridine (CAS No. 1361890-07-4) is a multifaceted compound with significant applications in pharmaceutical research. Its structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and antimicrobial agents. The ongoing research into this compound underscores its importance in developing novel therapeutic strategies and highlights the continued relevance of heterocyclic chemistry in drug discovery.